Cas no 158985-36-5 (tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate)

Tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its piperazine core and ester functionality make it a valuable building block for the development of bioactive compounds. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The methoxycarbonyl substituent provides a handle for further functionalization, such as hydrolysis or amidation. This compound is characterized by high purity and consistent performance, making it suitable for research and industrial-scale synthesis. Its structural features contribute to efficient derivatization, supporting the development of novel therapeutic agents and specialty chemicals.
tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate structure
158985-36-5 structure
Product Name:tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate
CAS No:158985-36-5
MF:C17H24N2O4
MW:320.383464813232
MDL:MFCD06200865
CID:65511
PubChem ID:24883879
Update Time:2025-06-07

tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate
    • tert-Butyl 4-[4-(methoxycarbonyl)phenyl]tetrahydro-1(2H)-pyrazinecarboxylate
    • 1-Boc-4-(4-methoxycarbonylphenyl)piperazine
    • 4-[4-(METHOXYCARBONYL)PHENYL]-1-PIPERAZINECARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
    • tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate
    • tert-butyl 4-(4-methoxycarbonylphenyl)piperazine-1-carboxylate
    • 1-(tert-Butoxycarbonyl)-4-(4-hydroxymethylphenyl)piperazine
    • 1-(tert-butoxycarbonyl)-4-(4-methoxycarbonylphenyl)piperazine
    • 1-hydroxymethyl-4-(4-(1,1-dimethylethoxycarbonyl)piperazinyl)benzene
    • 4-(4-methoxycarbonyl-phenyl)-piperazine-1-carboxylic ac
    • 4-(4-N-Boc-piperazinyl)benzylalcohol
    • TERT-BUTYL 4-[4-(HYDROXYMETHYL)PHENYL]TETRAHYDRO-1(2H)-PYRAZINECARBOXYLATE
    • BUTTPARK 99\06-01
    • METHYL 4-(BOC-PIPERAZIN-1-YL)-BENZOATE
    • 1-BOC-4-(4-METHOXYCARBONYLPHENYL)PIPERA&
    • 1-Boc-4-(4-methoxycarboxyphenyl)piperazine
    • tert-Butyl 4-[4-(methoxycarbonyl)phenyl]piperazine-1-carboxylate
    • 4-(4-METHOXYCARBOXYPHENYL)PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • MFCD06200865
    • DTXSID90383733
    • AB23063
    • 12-TRIDECYNOICACID
    • SCHEMBL2388387
    • tert-Butyl4-(4-(methoxycarbonyl)phenyl)piperazine-1-carboxylate
    • AKOS015897870
    • D75884
    • 1-(tert-butoxycarbonyl) -4-(4-methoxycarbonylphenyl)piperazine
    • CS-10280
    • 1-Boc-4-(4-methoxycarbonylphenyl)piperazine, 97%
    • Methyl 4-(N-Boc-N'-piperazinyl)benzoate
    • FT-0654120
    • Methyl 4-[1-(tert-butoxycarbonyl)piperazin-4-yl]benzoate
    • 158985-36-5
    • 1-PIPERAZINECARBOXYLIC ACID, 4-[4-(METHOXYCARBONYL)PHENYL]-, 1,1-DIMETHYLETHYL ESTER
    • PS-7046
    • W-205832
    • CS-0097434
    • AMY15428
    • SMDBCJAJWDCJOP-UHFFFAOYSA-N
    • AC-14208
    • 1-Boc-4-[4-(methoxycarbonyl)phenyl]-piperazine
    • 623-904-2
    • MDL: MFCD06200865
    • Inchi: 1S/C17H24N2O4/c1-17(2,3)23-16(21)19-11-9-18(10-12-19)14-7-5-13(6-8-14)15(20)22-4/h5-8H,9-12H2,1-4H3
    • InChI Key: SMDBCJAJWDCJOP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C2C=CC(C(=O)OC)=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 320.17400
  • Monoisotopic Mass: 320.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.1A^2

Experimental Properties

  • Density: 1.153
  • Melting Point: 166-170 °C (lit.)
  • Boiling Point: 451.7°Cat760mmHg
  • Flash Point: 227°C
  • Refractive Index: 1.535
  • PSA: 59.08000
  • LogP: 2.53320

tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H300-H319
  • Warning Statement: P264-P301+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 2811
  • WGK Germany:2
  • Hazard Category Code: 25-52/53
  • Safety Instruction: S45
  • Hazardous Material Identification: T
  • Risk Phrases:R25; R52/53
  • Safety Term:S45

tert-Butyl 4-(4-methoxycarbonylphenyl)-piperazine-1-carboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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